Cas no 75751-72-3 (2-Azaspiro[4.4]nonan-3-one)

• Product Name: 2-Azaspiro[4.4]nonan-3-one
• CAS No: 75751-72-3
• MF: C₈H₁₃NO
• MW: 139.194922208786
• MDL: MFCD09864498
• CID: 559760
• PubChem ID: 637594
• Update Time: 2025-06-14

2-Azaspiro[4.4]nonan-3-one Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[4.4]nonan-3-one
• 2-aza-spiro[4.4]nonan-3-one
• 2-azaspiro[4.4]nonan-3-one(SALTDATA: FREE)
• 3-azaspiro[4.4]nonan-2-one
• 4,4-tetramethylene-2-pyrrolidinone
• 7-azaspiro[4.4]nonan-8-one
• 8-azaspiro[4.4]nonan-7-one
• azaspirononanone
• FT-0680704
• SY104227
• MFCD09864498
• 75751-72-3
• E85521
• A865627
• J-508091
• 8Z-0036
• EN300-97350
• SCHEMBL2522078
• 2-PYRROLIDONE,4,4-TETRAMETHYLENE
• DTXSID30348462
• CS-0455537
• Z1198235316
• InChI=1/C8H13NO/c10-7-5-8(6-9-7)3-1-2-4-8/h1-6H2,(H,9,10
• 2-Azaspiro[4.4]nonan-3-one, AldrichCPR
• AKOS005071381
• DA-18630
• ALBB-013330

• MDL： MFCD09864498
• Inchi： 1S/C8H13NO/c10-7-5-8(6-9-7)3-1-2-4-8/h1-6H2,(H,9,10)
• InChI Key： JONWDDCKNVVMBS-UHFFFAOYSA-N
• SMILES： O=C1CC2(CN1)CCCC2

Computed Properties

• Exact Mass: 139.10000
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.08
• Melting Point: 66-68°
• Boiling Point: 318.2°C at 760 mmHg
• Flash Point: 183°C
• Refractive Index: 1.514
• PSA: 29.10000
• LogP: 1.39550

2-Azaspiro[4.4]nonan-3-one Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on 2-Azaspiro[4.4]nonan-3-one

Comprehensive Overview of 2-Azaspiro[4.4]nonan-3-one (CAS No. 75751-72-3): Properties, Applications, and Research Insights

The chemical compound 2-Azaspiro[4.4]nonan-3-one (CAS No. 75751-72-3) is a structurally unique spirocyclic molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its distinctive aza-spiro framework, featuring a nitrogen atom integrated into a spiro[4.4]nonane skeleton, makes it a valuable scaffold for drug discovery and material science applications. This article delves into its molecular characteristics, synthetic routes, and emerging applications, while addressing trending queries such as "spirocyclic compounds in drug design" and "nitrogen-containing heterocycles."

From a structural perspective, 2-Azaspiro[4.4]nonan-3-one belongs to the class of spiroheterocycles, which are increasingly explored for their three-dimensional complexity and bioactivity. The presence of a ketone group at the 3-position enhances its reactivity, enabling derivatization for targeted applications. Researchers have highlighted its potential as a building block for central nervous system (CNS) therapeutics, owing to its ability to mimic natural alkaloids. Recent studies also link spirocyclic frameworks like this to "fragment-based drug discovery," a hot topic in AI-driven molecular design.

Synthesis of 75751-72-3 typically involves cyclization strategies, such as intramolecular aza-Michael additions or ring-closing metathesis. A 2023 publication in Advanced Synthesis & Catalysis detailed an enantioselective route using organocatalysis, aligning with the industry's shift toward sustainable chemistry. This method addresses the growing demand for "green synthesis of heterocycles," a frequently searched term among environmentally conscious chemists. The compound’s chiral centers further make it relevant to discussions on "stereoselective synthesis" in medicinal chemistry forums.

Applications of 2-Azaspiro[4.4]nonan-3-one extend beyond pharmaceuticals. Its rigid bicyclic structure is exploited in ligand design for catalysis, particularly in asymmetric hydrogenation reactions. Additionally, material scientists investigate its incorporation into polymeric networks to enhance thermal stability—a response to queries like "high-performance polymers from spiro monomers." The compound’s bioisosteric potential (replacing flat aromatic rings) also resonates with trends in "3D molecular optimization" for drug candidates.

Analytical characterization of CAS No. 75751-72-3 relies on techniques like NMR, HRMS, and X-ray crystallography, with data often shared in open-access databases to support cheminformatics studies. This transparency caters to the rising interest in "open-source chemical data" among computational researchers. Stability studies indicate compatibility with standard laboratory conditions, though storage under inert atmospheres is recommended for long-term preservation.

In conclusion, 2-Azaspiro[4.4]nonan-3-one exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its relevance to "privileged structures in medicinal chemistry" and "spirocycles in agrochemicals" positions it as a compound of enduring interest. As AI-assisted molecular modeling advances, the demand for such versatile scaffolds will likely grow, reinforcing the need for continued research into their synthesis and applications.